Cas no 1082040-74-1 (Methyl 5-nitro-1H-indole-7-carboxylate)

• Product Name: Methyl 5-nitro-1H-indole-7-carboxylate
• CAS No: 1082040-74-1
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 840631
• PubChem ID: 53399154
• Update Time: 2025-04-19

Methyl 5-nitro-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-nitro-1H-indole-7-carboxylate
• 5-Nitro-7-indole carboxylic acid methyl ester
• 5-NITRO-INDOLE-7-CARBOXYLIC ACID METHYL ESTER
• DTXSID50694559
• F87767
• MFCD11845499
• 1082040-74-1
• AKOS022172876
• DB-196716
• 5-Nitro-7-indole carboxylic acid methyl ester
• Methyl5-nitro-1H-indole-7-carboxylate

• Inchi： 1S/C10H8N2O4/c1-16-10(13)8-5-7(12(14)15)4-6-2-3-11-9(6)8/h2-5,11H,1H3
• InChI Key： HHXVNXDALZRLBI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC2C=CNC=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 427.2±25.0 °C at 760 mmHg
• Flash Point: 212.2±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 5-nitro-1H-indole-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)